methyl 2-[(4-{[(phenylthio)acetyl]amino}benzoyl)amino]benzoate

• IUPAC Name: methyl 2-[[4-[(2-phenylsulfanylacetyl)amino]benzoyl]amino]benzoate
• InChI: InChI=1S/C23H20N2O4S/c1-29-23(28)19-9-5-6-10-20(19)25-22(27)16-11-13-17(14-12-16)24-21(26)15-30-18-7-3-2-4-8-18/h2-14H,15H2,1H3,(H,24,26)(H,25,27)
• InChI Key: XPBSDINATDSMRB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C23H20N2O4S
• Molecular Weight: 420.5 g/mol

Description

This compound is likely an aromatic compound due to the presence of the benzoyl groups. It contains an ester functional group (benzoate), an amide functional group (acetyl)amino, and a thioether functional group (phenylthio). The presence of these functional groups suggests that it could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of this compound would likely involve the reaction of a suitable benzoyl chloride with an amino compound to form the amide, followed by reaction with a phenylthio compound to form the thioether. The ester could be formed by reaction with methyl alcohol.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the benzoyl groups), an ester group, an amide group, and a thioether group.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions due to the presence of the functional groups. For example, the ester could undergo hydrolysis to form a carboxylic acid and an alcohol. The amide could participate in reactions with acids or bases.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the functional groups. For example, the presence of the ester, amide, and thioether groups could affect its solubility, boiling point, and melting point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s always important to handle chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields such as medicine or materials science, or studying its reactivity and properties in more detail.